Cas no 15834-78-3 (Pyrazine,5-butyl-2,3-dimethyl-)

Pyrazine,5-butyl-2,3-dimethyl- structure

15834-78-3 structure

Product Name:Pyrazine,5-butyl-2,3-dimethyl-

CAS No:15834-78-3

Molecular Formula:C₁₀H₁₆N₂

Molecular Weight:164.24744

CID:134916

PubChem ID:519182

Pyrazine,5-butyl-2,3-dimethyl- Properties

Names and Identifiers

- Pyrazine,5-butyl-2,3-dimethyl-
- 2,3-Dimethyl-5-isobutylpyrazine
- 2,3-DIMETHYL-5-SEC-BUTYL PYRAZINE
- 5-Isobutyl-2,3-dimethylpyrazine
- 2,3-Dimethyl-5-butylpyrazine
- 5-Butyl-2,3-dimethylpyrazine
- Pyrazine, 5-butyl-2,3-dimethyl-
- SCHEMBL2616803
- RYKQVGCVJZOAAN-UHFFFAOYSA-N
- 15834-78-3
- +Expand
- InChIKey： RYKQVGCVJZOAAN-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H16N2/c1-4-5-6-10-7-11-8(2)9(3)12-10/h7H,4-6H2,1-3H3
- SMILES： C(C1=CN=C(C)C(C)=N1)CCC

Computed Properties

Exact Mass: 164.13148
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 164.131348519g/mol
Heavy Atom Count: 12
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

Pyrazine,5-butyl-2,3-dimethyl- Related Literature

1. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
2. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
3. Reconfigurable OR and XOR logic gates based on dual responsive on–off–on micromotors†

Yonggang Dong,Mei Liu,Hui Zhang,Bin Dong Nanoscale, 2016,8, 8378-8383
4. Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†

Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
5. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
6. Prediction of the structure of a silk-like protein in oligomeric states using explicit and implicit solvent models

Soft Matter, 2014,10, 5362-5374
7. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
8. Correction: Affinity binding of chicken apolipoprotein A1 to a novel flax orbitide (linusorb)

Pramodkumar D. Jadhav RSC Adv., 2020,10, 14803-14803
9. Inorganic analysis

Analyst, 1905,30, 136-139
10. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160

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